Cas no 2705-87-5 (Allyl 3-cyclohexylpropanoate)

• Product Name: Allyl 3-cyclohexylpropanoate
• CAS No: 2705-87-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• MDL: MFCD00059557
• CID: 43342
• PubChem ID: 87565605
• Update Time: 2026-05-14

Allyl 3-cyclohexylpropanoate Chemical and Physical Properties

Names and Identifiers

• Allyl 3-cyclohexylpropanoate
• 4-Allylcyclohexylpropionate
• Pineapple ester
• 3-CYCLOHEXANEPROPIONIC ACID ALLYL ESTER
• Allyl cyclohexanepropionate
• Allyl Cyclohexyl Propionate
• prop-2-enyl 3-cyclohexylpropanoate
• 2-Propenyl 3-cyclohexylpropanoate
• 3-cyclohexyl-propionic acid allyl est
• 3-Cyclohexylpropionic Acid Allyl Ester
• 3-Cyclohexyl-propionsaeure-allylester
• Allyl 3-cyclohexylpropionate
• Allyl hexahydrophenylpropionate
• Cyclohexanepropanoic acid,2-propenyl ester
• CYCLOHEXANEPROPIONIC ACID,ALLYL ESTER
• Cyclohexanepropanoic acid 2-propen-1-yl ester
• Cyclohexanepropanoicacid, 2-propenyl ester (9CI)
• Cyclohexanepropionic acid, allyl ester (8CI)
• Ananolide
• Cyclohexanepropionic acid allyl ester
• Allylcyclohexanepropionate

• MDL： MFCD00059557
• Inchi： InChI=1S/C12H20O2/c1-2-10-14-12(13)9-8-11-6-4-3-5-7-11/h2,11H,1,3-10H2
• InChI Key： TWXUTZNBHUWMKJ-UHFFFAOYSA-N
• SMILES： C=CCOC(=O)CCC1CCCCC1

Computed Properties

• Exact Mass: 196.14600
• Monoisotopic Mass: 196.14633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Colorless or yellowish transparent liquid
• Density: 0.948 g/mL at 25 °C(lit.)
• Boiling Point: 91 °C/1 mmHg(lit.)
• Flash Point: Fahrenheit: 226.4 ° f < br / > Celsius: 108 ° C < br / >
• Refractive Index: n20/D 1.46(lit.)
• PSA: 26.30000
• LogP: 3.07610
• FEMA: 2026
• Solubility: Almost insoluble in water, easily soluble in ethanol, ether, chloroform and other organic solvents

Allyl 3-cyclohexylpropanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：2810
• WGK Germany：2
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37/39-S45
• RTECS：GV6735000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from food raw materials
• Risk Phrases：R20/21/22
• Packing Group：III
• Safety Term：6.1(b)
• Packing Group：III
• Hazard Level：6.1(b)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Allyl 3-cyclohexylpropanoate

Introduction to Allyl 3-cyclohexylpropanoate (CAS No. 2705-87-5)

Allyl 3-cyclohexylpropanoate, with the chemical formula C₁₁H₁₈O₂, is a compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This ester, identified by its CAS number 2705-87-5, is known for its unique structural properties and potential applications in various chemical synthesis processes. The compound features an allyl group and a cyclohexyl-substituted propanoate moiety, which contribute to its distinct reactivity and utility in synthetic chemistry.

The synthesis of Allyl 3-cyclohexylpropanoate typically involves the reaction between cyclohexyl propanoic acid and allyl alcohol under controlled conditions. This reaction is often catalyzed by acidic or basic conditions, depending on the desired yield and purity. The presence of the cyclohexyl group enhances the steric hindrance around the ester bond, making it a valuable intermediate in the preparation of more complex molecules. Recent advancements in catalytic methods have improved the efficiency of this synthesis, allowing for higher yields and reduced byproduct formation.

In pharmaceutical research, Allyl 3-cyclohexylpropanoate has been explored for its potential role as a precursor in the synthesis of bioactive molecules. The compound's structural features make it a versatile building block for designing novel compounds with therapeutic properties. For instance, derivatives of this ester have been investigated for their antimicrobial and anti-inflammatory effects. The cyclohexyl group, in particular, is known to influence the pharmacokinetic behavior of molecules, potentially enhancing their bioavailability and target specificity.

Recent studies have also highlighted the compound's utility in polymer chemistry. Allyl 3-cyclohexylpropanoate can be incorporated into polymer backbones to modify their physical properties, such as flexibility and thermal stability. This has led to the development of new materials with applications in coatings, adhesives, and specialty plastics. The ester's reactivity allows for further functionalization via cross-linking reactions, creating polymers with tailored properties for specific industrial uses.

The compound's role in fragrance chemistry is another area of interest. Allyl 3-cyclohexylpropanoate can serve as an intermediate in the synthesis of aroma compounds, contributing to fruity and floral scents due to its ester functionality. Its stability under various conditions makes it a preferred choice for perfumers and flavorists who require consistent olfactory profiles in their formulations.

From an environmental perspective, Allyl 3-cyclohexylpropanoate has been studied for its potential as a green solvent alternative. Its biodegradability and low toxicity make it a promising candidate for replacing traditional solvents in industrial processes. Researchers are exploring ways to optimize its use in green chemistry initiatives, aiming to reduce the environmental impact of chemical manufacturing.

The future prospects of Allyl 3-cyclohexylpropanoate are vast, with ongoing research focusing on expanding its applications across multiple domains. Innovations in synthetic methodologies continue to unlock new possibilities for this versatile compound. As our understanding of its properties grows, so does its potential to contribute to advancements in medicine, materials science, and environmental sustainability.